Cas no 59873-32-4 (Carbonocyanidic acid,1-methylethyl ester)

• Product Name: Carbonocyanidic acid,1-methylethyl ester
• CAS No: 59873-32-4
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 377972
• PubChem ID: 338085
• Update Time: 2025-04-19

Carbonocyanidic acid,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidic acid,1-methylethyl ester
• propan-2-yl cyanoformate
• AC1L7N35
• Cyanoameisensaeureisopropylester
• isopropyl cyanoformate
• NSC358927
• Oxalsaeure-nitril-isopropylester
• DTXSID60320397
• 1-methylethyl cyanoformate
• 59873-32-4
• NSC-358927
• Propan-2-yl carbonocyanidate
• SCHEMBL7505382

• Inchi： 1S/C5H7NO2/c1-4(2)8-5(7)3-6/h4H,1-2H3
• InChI Key： MLLYPIKBTHTPEJ-UHFFFAOYSA-N
• SMILES： O(C(C#N)=O)C(C)C

Computed Properties

• Exact Mass: 113.04771
• Monoisotopic Mass: 113.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 131.7°C at 760 mmHg
• Flash Point: 43.7°C
• Refractive Index: 1.41
• PSA: 50.09
• LogP: 0.46158